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Compound of Interest

Compound Name: 2,2,2-Trichloro-1-ethoxyethanol

Cat. No.: B147554 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,2,2-Trichloro-1-ethoxyethanol

This guide provides comprehensive safety data and handling precautions for 2,2,2-Trichloro-1-
ethoxyethanol (CAS 515-83-3), intended for researchers, scientists, and drug development

professionals. It includes a summary of physical and chemical properties, toxicological data,

hazard identification, and detailed handling procedures.

Chemical and Physical Properties
2,2,2-Trichloro-1-ethoxyethanol is a white to light yellow crystalline powder.[1][2][3] It is

slightly soluble in water and hygroscopic.[1][2][3]
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Property Value Source(s)

Molecular Formula C₄H₇Cl₃O₂ [1][4][5]

Molecular Weight 193.46 g/mol [1][5]

CAS Number 515-83-3 [1][4][6]

EINECS Number 208-211-1 [1][5]

Appearance
White to light yellow crystalline

powder
[1][2][3][5]

Melting Point 47 °C to 56.5 °C [1][5][6][7]

Boiling Point 110 °C to 116 °C [1][5][6]

Density 1.143 g/cm³ to 1.454 g/cm³ [1][5]

Flash Point 48.9 °C to 116 °C [1][5][7]

Water Solubility Slightly soluble [1][2][3]

Toxicological Data
The primary toxicological concern with 2,2,2-Trichloro-1-ethoxyethanol is its moderate toxicity

if ingested.[1][2][3]

Parameter Value Species Route Source(s)

LD50 880 mg/kg Rat Oral [1]

Experimental Protocol for Oral LD50 in Rats
While the specific study for the cited LD50 value of 880 mg/kg is not detailed in the readily

available safety documents, a general protocol for determining acute oral toxicity (as per OECD

Guideline 423) would involve the following steps:

Animal Selection: Healthy, young adult rats of a single strain are used.
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Housing and Acclimatization: Animals are housed in standard laboratory conditions and

acclimatized for at least 5 days before the experiment.

Fasting: Animals are fasted (food, but not water) overnight before administration of the

substance.

Dose Administration: A single dose of 2,2,2-Trichloro-1-ethoxyethanol, dissolved or

suspended in a suitable vehicle, is administered by oral gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: A gross necropsy of all animals is performed at the end of the observation period.

Data Analysis: The LD50 value is calculated using appropriate statistical methods based on

the observed mortality at different dose levels.

Hazard Identification and Safety Precautions
2,2,2-Trichloro-1-ethoxyethanol is classified as harmful if swallowed.[8][9] When heated to

decomposition, it emits toxic fumes of hydrogen chloride.[1][2][3]

GHS Hazard Statements:

H301/H302: Toxic or Harmful if swallowed.[8][9]

H318: Causes serious eye damage.[10][11][12]

H336: May cause drowsiness or dizziness.[10][11]

Precautionary Statements:

A comprehensive set of precautionary measures should be followed when handling this

compound.[2][8][10][11]
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Category
Precautionary Statement
Code

Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[10][11]

P264

Wash hands and skin

thoroughly after handling.[2][8]

[10][11]

P270

Do not eat, drink or smoke

when using this product.[2][8]

[10][11]

P271
Use only outdoors or in a well-

ventilated area.[10]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[10]

[11][13]

Response P301 + P312 + P330

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

[10][11]

P304 + P340 + P312

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.[10]

P305 + P351 + P338 + P310

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.[10][11]
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[10]

P405 Store locked up.[2][8][10]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[8][10]

Handling and Storage
Proper handling and storage are crucial to minimize risks.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[13]

Ensure adequate ventilation.[13][14]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[4][13]

Avoid contact with skin, eyes, and clothing.[13][15]

Do not breathe dust or vapors.[13]

Keep away from open flames, hot surfaces, and sources of ignition.[13][14]

Storage:

Store in a cool, dry, well-ventilated place.[10][15]

Keep the container tightly closed.[10][15]

Store locked up.[2][8][10]

The material is hygroscopic, so protect it from moisture.[1][14]
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First Aid Measures
In case of exposure, follow these first aid procedures:

If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[8]

In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15

minutes. Get medical attention if irritation develops.[13][15]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Immediate medical attention is required.[13]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[8]

[15]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[14]

Specific Hazards: Combustible material.[14] Containers may explode when heated.[13][14]

Thermal decomposition can release irritating and toxic gases such as hydrogen chloride,

carbon monoxide, and carbon dioxide.[13][14]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[13][14]

Logical Workflow for Safe Handling
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Workflow for Safe Handling of 2,2,2-Trichloro-1-ethoxyethanol

Start: Handling Required

1. Assess Hazards
(Toxic, Irritant, Hygroscopic)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Use Engineering Controls
(Fume Hood)

4. Handle Chemical
(Weighing, Transferring)

5. Store Properly
(Cool, Dry, Tightly Closed, Locked)

After Use

Spill or Exposure Occurs

6. Dispose of Waste
(Approved Facility)

Generate Waste

End: Task Complete

Task Finished

Administer First Aid
(See Section 5)

Exposure

Clean Spill
(Inert Absorbent)

Spill

If safe to continue

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2,2,2-Trichloro-1-ethoxyethanol.
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Hazard Control Hierarchy

Hazard Control Hierarchy for 2,2,2-Trichloro-1-ethoxyethanol

Elimination

Substitute with a less hazardous chemical

Engineering Controls

Use in a chemical fume hood

Most Effective

Administrative Controls

Follow SOPs, receive training

Personal Protective Equipment (PPE)

Wear gloves, goggles, lab coat

Least Effective

Click to download full resolution via product page

Caption: A hierarchy of controls to mitigate hazards associated with 2,2,2-Trichloro-1-
ethoxyethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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